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Compound of Interest

Compound Name: Methyl p-tolyl ketone oxime
CAS No.: 54582-30-8
Cat. No.: B3434858
Get Quote
. J

Audience: Researchers, Application Scientists, and Drug Development Professionals Scope:
Physicochemical profiling, mechanistic toxicology, self-validating handling protocols, and
synthetic methodologies.

Executive Summary & Chemical Identity

4'-Methylacetophenone oxime (CAS: 2089-33-0) is a highly versatile organic intermediate. In
pharmaceutical development and materials science, it serves as a critical precursor for
Beckmann rearrangements to form amides, as well as a building block for biologically active
heterocyclic compounds and antifungal agents 1.

To effectively utilize this compound, researchers must understand the interplay between its
lipophilic tolyl group and its polar oxime moiety. This structural dichotomy dictates both its
synthetic behavior in biphasic solvent systems and its toxicological interactions with biological
membranes 2.

Quantitative Data: Physicochemical Properties
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Property Value

Chemical Name 4'-Methylacetophenone oxime

1-(4-Methylphenyl)ethanone oxime, p-Tolyl-

Synenyms ethanone oxime

CAS Number 2089-33-0

Molecular Formula C9H11NO

Molecular Weight 149.19 g/mol

Melting Point 85-87°C

Appearance White to off-white crystalline solid

Mechanistic Toxicity Profile & Hazard Classification

According to the Globally Harmonized System (GHS), 4'-methylacetophenone oxime presents
specific acute and localized hazards 3. As an application scientist, it is critical to move beyond
reading hazard codes and understand the causality behind the toxicity to design effective
mitigation strategies.

o Acute Oral Toxicity (Category 4, H302): The compound is harmful if swallowed. Causality:
The moderate lipophilicity provided by the tolyl group facilitates rapid gastrointestinal
absorption. Once systemic, the reactive oxime functional group can interfere with normal
enzymatic processes, necessitating strict administrative controls to prevent accidental
ingestion.

o Skin and Eye Irritation (Category 2/2A, H315/H319): Causes skin and serious eye irritation.
Causality: The oxime moiety (-C=N-OH) acts as both a hydrogen bond donor and acceptor.
This allows it to interact aggressively with the agueous mucosal membranes of the eyes and
partition into the lipid bilayer of the stratum corneum. This disruption of cellular homeostasis
leads to localized inflammation and erythema.

o Specific Target Organ Toxicity - Single Exposure (Category 3, H335): May cause respiratory
irritation. Causality: As a fine crystalline solid, the compound is prone to aerosolization.
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Inhalation of these micro-particulates leads to deposition in the upper respiratory tract, where
the compound dissolves in mucosal fluids, triggering an acute irritant response.

Self-Validating Handling and Storage Protocols

To ensure scientific integrity and laboratory safety, handling procedures must be treated as self-
validating systems. If a step fails, the protocol should inherently prevent exposure.

Step 1: Engineering Controls & Environmental Isolation

o Action: All handling, weighing, and transfer of the dry powder must occur within a Class I
Type A2 biological safety cabinet or a standard chemical fume hood with a face velocity of
80-100 fpm.

o Causality: Addressing the H335 hazard, localized exhaust ventilation actively captures
aerosolized micro-particulates before they breach the user's breathing zone.

Step 2: Personal Protective Equipment (PPE) Selection

o Action: Don a standard laboratory coat, chemical splash goggles, and nitrile gloves
(minimum 4 mil thickness). Do not use standard latex gloves.

o Causality: Latex is highly permeable to lipophilic organic compounds. Nitrile provides a
superior chemical barrier against the tolyl moiety, directly mitigating the H315 dermal
penetration risk.

Step 3: Spill Management & Decontamination

o Action: In the event of a solid spill, do not dry sweep. Moisten the powder with a minimal
amount of water or ethanol to suppress dust formation. Collect the slurry using a non-
sparking tool into a hazardous waste container.

o Causality: Dry sweeping generates airborne dust, exacerbating inhalation risks (H335) and
potential ocular contact (H319). Wetting the powder increases its mass and cohesion,
neutralizing the aerosolization threat.
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Synthetic Methodology: Oximation of 4'-
Methylacetophenone

The following protocol details the synthesis of 4'-methylacetophenone oxime via the
nucleophilic addition of hydroxylamine to 4'-methylacetophenone 4. This workflow is designed
with built-in physical checks to validate the reaction's progress.

Step 1: Preparation of the Reagent Matrix

e Procedure: In a 50 mL round-bottom flask, dissolve 1.0 g (6.6 mmol) of 4'-
methylacetophenone in 10 mL of absolute ethanol.

o Causality: Ethanol is chosen as the primary solvent to fully solubilize the hydrophobic
ketone, ensuring a homogeneous organic phase that prevents unreacted starting material
from crashing out.

Step 2: Aqueous Phase Integration & Nucleophile Liberation

e Procedure: In a separate vial, dissolve 1.4 g (19.8 mmol, 3 eq.) of hydroxylamine
hydrochloride (NH20H-HCI) and 2.4 g (59.4 mmol, 9 eq.) of crushed sodium hydroxide
(NaOH) in 4 mL of deionized water.

o Causality: Hydroxylamine is supplied as a hydrochloride salt to prevent auto-oxidation. The
NaOH base is required in excess to neutralize the hydrochloride salt, liberating the free
nucleophilic hydroxylamine in situ. The excess base also maintains a high pH, preventing the
reverse hydrolysis of the forming oxime back into the ketone.

Step 3: Reaction Execution

e Procedure: Slowly add the aqueous solution to the ethanolic ketone solution. Attach a reflux
condenser and heat the mixture to 80 °C for 3 hours.

o Causality: The biphasic solvent system (EtOH/H20) merges at elevated temperatures,
driving the nucleophilic addition-elimination reaction. The 3-hour reflux provides the
necessary thermal energy to overcome the steric hindrance imposed by the bulky tolyl

group.
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Step 4: Quenching and Isolation (Self-Validation Step)
e Procedure: Cool the reaction to room temperature and pour it into 50 mL of ice-cold water.

o Causality: The sudden drop in temperature and the massive increase in aqueous polarity
force the highly lipophilic oxime product to precipitate out of solution as a white solid.
Validation: If no precipitate forms, the reaction has failed to convert the ketone, or the pH has
dropped too low.

Step 5: Purification

e Procedure: Filter the resulting white precipitate under vacuum, wash thoroughly with cold
water, and recrystallize from an ethanol/water mixture to yield pure 4'-methylacetophenone

oxime.

o Causality: Washing with cold water removes residual NaOH and unreacted NH20H-HCI salts
without dissolving the target oxime.

Visualizing the Workflow

The following diagram illustrates the logical relationship between the chemical synthesis
pathway and the parallel hazard mitigation strategy required during the workflow.
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Workflow of 4'-methylacetophenone oxime synthesis and parallel hazard mitigation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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